Cas no 56745-01-8 (5-Bromo-2,4-dichloro-6-methylpyrimidine)

5-Bromo-2,4-dichloro-6-methylpyrimidine is a halogenated pyrimidine derivative commonly used as an intermediate in organic synthesis and pharmaceutical research. Its key advantages include high reactivity due to the presence of multiple halogen substituents (bromo and chloro groups), which facilitate further functionalization via nucleophilic substitution or cross-coupling reactions. The methyl group at the 6-position enhances stability while allowing for selective modifications. This compound is particularly valuable in the development of agrochemicals, pharmaceuticals, and specialty chemicals, where precise structural control is critical. Its well-defined reactivity profile makes it a versatile building block for constructing complex heterocyclic frameworks.
5-Bromo-2,4-dichloro-6-methylpyrimidine structure
56745-01-8 structure
Product Name:5-Bromo-2,4-dichloro-6-methylpyrimidine
CAS No:56745-01-8
MF:C5H3BrCl2N2
MW:241.900717973709
MDL:MFCD00504524
CID:822344
Update Time:2025-06-07

5-Bromo-2,4-dichloro-6-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-2,4-dichloro-6-methylpyrimidine
    • MDL： MFCD00504524
    • Inchi： 1S/C5H3BrCl2N2/c1-2-3(6)4(7)10-5(8)9-2/h1H3
    • InChI Key： RRWAPFKBOJWJGU-UHFFFAOYSA-N
    • SMILES： BrC1=C(N=C(N=C1C)Cl)Cl

Computed Properties

  • Exact Mass: 239.88600
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0

Experimental Properties

  • Density: 1.829±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 44-46 ºC (ligroine )
  • Boiling Point: 114 ºC (0.3 Torr)
  • Flash Point: 127.2±25.9 ºC,
  • Solubility: Slightly soluble (1.3 g/l) (25 º C),
  • PSA: 25.78000
  • LogP: 2.85430

5-Bromo-2,4-dichloro-6-methylpyrimidine Customs Data

  • HS CODE：2933599090
  • Customs Data：

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Bromo-2,4-dichloro-6-methylpyrimidine Pricemore >>

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Fluorochem
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 $ 64.00 2023-04-18
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B691133-250mg
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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5-Bromo-2,4-dichloro-6-methylpyrimidine Production Method

5-Bromo-2,4-dichloro-6-methylpyrimidine Related Literature

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